Cas no 1550903-96-2 (2-(1-methylcyclohexyl)pyrrolidine)

• Product Name: 2-(1-methylcyclohexyl)pyrrolidine
• CAS No: 1550903-96-2
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 6370143
• PubChem ID: 83905616
• Update Time: 2025-05-21

2-(1-methylcyclohexyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylcyclohexyl)pyrrolidine
• EN300-1855529
• 1550903-96-2

• Inchi： 1S/C11H21N/c1-11(7-3-2-4-8-11)10-6-5-9-12-10/h10,12H,2-9H2,1H3
• InChI Key： TXIHMOHFZSFDNK-UHFFFAOYSA-N
• SMILES： N1CCCC1C1(C)CCCCC1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on 2-(1-methylcyclohexyl)pyrrolidine

Comprehensive Guide to 2-(1-Methylcyclohexyl)pyrrolidine (CAS No. 1550903-96-2): Properties, Applications, and Market Insights

2-(1-Methylcyclohexyl)pyrrolidine (CAS No. 1550903-96-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic amine derivative, featuring a pyrrolidine ring fused with a methyl-substituted cyclohexyl group, exhibits unique structural properties that make it valuable for drug discovery and material science. Researchers and industry professionals frequently search for "2-(1-methylcyclohexyl)pyrrolidine uses" or "CAS 1550903-96-2 supplier," reflecting growing interest in its applications.

The molecular structure of 2-(1-methylcyclohexyl)pyrrolidine combines the rigidity of a cyclohexane ring with the flexibility of a nitrogen-containing heterocycle. This hybrid architecture allows it to act as a versatile building block in medicinal chemistry, particularly for designing central nervous system (CNS) targeted compounds. Recent studies suggest potential applications in developing neuromodulators and enzyme inhibitors, aligning with current trends in neurodegenerative disease research.

From a synthetic chemistry perspective, 1550903-96-2 serves as an important intermediate for creating more complex molecular architectures. Its sterically hindered amine functionality makes it particularly useful for asymmetric synthesis, a hot topic in modern pharmaceutical manufacturing. The compound's stability under various reaction conditions has been noted in recent patent literature, with particular interest in its "chiral resolution applications" – a frequently searched term in organic chemistry databases.

The commercial availability of 2-(1-methylcyclohexyl)pyrrolidine has expanded significantly since 2020, with market analysts noting increased demand from contract research organizations and academic laboratories. Current pricing trends reflect its status as a premium research chemical, with purity grades ranging from 95% to 99% for different applications. Quality-conscious buyers often search for "high purity 1550903-96-2" or "analytical standards for 2-(1-methylcyclohexyl)pyrrolidine," indicating the need for reliable characterization data.

Environmental and safety profiles of CAS 1550903-96-2 have been carefully evaluated, with studies showing favorable biodegradation characteristics compared to similar cyclic amines. This aspect has become increasingly important as the chemical industry focuses on green chemistry principles and sustainable synthesis methods – topics that dominate current scientific discourse and frequently appear in search queries related to specialty chemicals.

Analytical characterization of 2-(1-methylcyclohexyl)pyrrolidine typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's distinct spectral signatures make it relatively easy to identify in complex mixtures, a property that has led to its use as a chromatographic standard in some analytical applications. Researchers often look for "NMR data for 1550903-96-2" or "mass spectrum of 2-(1-methylcyclohexyl)pyrrolidine," highlighting the need for comprehensive analytical references.

Future research directions for 2-(1-methylcyclohexyl)pyrrolidine may explore its potential in catalysis and material science applications. Preliminary studies suggest possible utility in designing novel ligand systems for transition metal catalysts, an area experiencing rapid growth in industrial chemistry. The compound's ability to influence molecular recognition processes also opens possibilities in supramolecular chemistry – another trending field in contemporary research.

For procurement specialists, understanding the global supply chain for 1550903-96-2 is crucial. The compound is currently manufactured by several specialized fine chemical producers, primarily in North America, Europe, and Asia. Market intelligence suggests increasing interest from generic pharmaceutical developers, particularly those working on modified-release formulations where such structural motifs can influence drug delivery kinetics.

Regulatory aspects of 2-(1-methylcyclohexyl)pyrrolidine remain favorable for research use, with no significant restrictions reported in major chemical markets. However, as with all research chemicals, proper handling protocols and material safety data should be reviewed before use. Documentation searches often include terms like "SDS for CAS 1550903-96-2" or "2-(1-methylcyclohexyl)pyrrolidine safety," reflecting responsible research practices.

In conclusion, 2-(1-methylcyclohexyl)pyrrolidine (CAS No. 1550903-96-2) represents an intriguing case study in modern specialty chemical applications. Its dual functionality as both a pharmacophore and synthetic building block ensures continued relevance across multiple scientific disciplines. As research into targeted therapeutics and advanced materials progresses, this compound will likely maintain its position as a valuable tool for chemical innovation.